N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide

• IUPAC Name: 2-phenyl-N-[2-(2-pyrazol-1-ylethoxy)ethyl]butanamide
• InChI: InChI=1S/C17H23N3O2/c1-2-16(15-7-4-3-5-8-15)17(21)18-10-13-22-14-12-20-11-6-9-19-20/h3-9,11,16H,2,10,12-14H2,1H3,(H,18,21)
• InChI Key: JSVDLEACHOWKBP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCOCCN2C=CC=N2
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• CAS No.: 2034389-28-9

Description

N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrazole Derivatives : Pyrazole derivatives have been synthesized using the Mannich base method, revealing antimicrobial activity in newly synthesized compounds. Such methodologies highlight the versatility of pyrazole-based compounds in drug discovery (Idhayadhulla, Kumar, & Abdul, 2012).
• Regioselective Synthesis : A study on regioselective synthesis of 5-aminopyrazoles from amidrazones with activated nitriles provides insights into the structural versatility of pyrazole derivatives, emphasizing their chemical diversity and potential for generating compounds with varied biological activities (Aly et al., 2017).

Potential Applications

• Anticonvulsant and Neuroprotective Effects : N-(substituted benzothiazol-2-yl)amides have been evaluated for their anticonvulsant and neuroprotective effects, indicating the therapeutic potential of pyrazole derivatives in treating neurological disorders (Hassan, Khan, & Amir, 2012).
• Anticancer and Anti-Inflammatory Activities : Research into celecoxib derivatives, incorporating the pyrazole moiety, has explored their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This underscores the significance of pyrazole derivatives in developing new therapeutic agents (Küçükgüzel et al., 2013).

Chemical Interactions and Properties

• Crystal Structure Analysis : Studies involving X-ray powder diffraction and NMR spectroscopy of pyrazole derivatives provide essential data on their crystal structures and chemical shifts, aiding in the understanding of their chemical and physical properties, which is crucial for their application in various scientific domains (Wang et al., 2017; Cabildo, Claramunt, & Elguero, 1984).